Cas no 387883-19-4 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 387883-19-4
• MF: C₂₄H₂₁N₃O₅S₂
• MW: 495.570643186569
• CID: 5970575
• PubChem ID: 2372991
• Update Time: 2025-06-10

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-morpholin-4-ylsulfonylbenzamide
• Z56849545
• N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-(morpholinosulfonyl)benzamide
• Oprea1_564240
• AKOS001057831
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-(morpholine-4-sulfonyl)benzamide
• F0013-0065
• 387883-19-4
• SR-01000394909
• SR-01000394909-1

• Inchi： 1S/C24H21N3O5S2/c28-21-10-7-17(15-19(21)24-26-20-3-1-2-4-22(20)33-24)25-23(29)16-5-8-18(9-6-16)34(30,31)27-11-13-32-14-12-27/h1-10,15,28H,11-14H2,(H,25,29)
• InChI Key： ZLQCOFWKOHTQFC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=C(C3=NC4C=CC=CC=4S3)C=2)O)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 495.09226313g/mol
• Monoisotopic Mass: 495.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide

Introduction to N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 387883-19-4)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 387883-19-4, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a benzothiazole moiety, a hydroxyphenyl group, and a morpholine-4-sulfonyl substituent, which collectively contribute to its distinct chemical properties and biological interactions.

The benzothiazole ring is a well-known scaffold in medicinal chemistry, often found in various bioactive molecules. Its presence in N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the hydroxyphenyl group introduces a hydroxyl functional group that can participate in hydrogen bonding, enhancing the compound's binding affinity to biological targets. The morpholine-4-sulfonyl moiety further diversifies the compound's chemical profile, potentially contributing to its solubility and bioavailability.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The benzothiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Research has shown that benzothiazole derivatives can modulate various biological pathways by interacting with key proteins and enzymes. For instance, some benzothiazole compounds have demonstrated inhibitory effects on kinases and other enzymes involved in cell signaling pathways.

The hydroxyphenyl group in N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide may also contribute to its biological activity by forming hydrogen bonds with polar residues in target proteins. This interaction can be crucial for the compound's binding affinity and efficacy. Moreover, the morpholine-4-sulfonyl substituent is known to enhance the solubility of pharmaceutical compounds, which is a critical factor for drug formulation and delivery.

Recent studies have highlighted the potential of morpholine derivatives as scaffolds for drug development. Morpholine-based compounds have been explored for their ability to interact with biological targets in a variety of therapeutic areas. For example, morpholine derivatives have shown promise in the treatment of neurological disorders by modulating neurotransmitter receptors. The presence of the morpholine-4-sulfonyl group in N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide suggests that this compound may exhibit similar properties.

The combination of these functional groups makes N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide a versatile molecule with potential applications in multiple therapeutic areas. Further research is needed to fully elucidate its biological activities and mechanisms of action. In vitro and in vivo studies are essential to determine its efficacy and safety profiles. Additionally, computational modeling techniques can be employed to predict how this compound interacts with biological targets at the molecular level.

The development of new drugs often involves a multi-step process that includes synthesis, purification, and characterization of the compound. Advanced synthetic methodologies are employed to construct complex molecular structures like N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide efficiently and with high yield. Techniques such as palladium-catalyzed cross-coupling reactions are commonly used to form carbon-carbon bonds between the various functional groups present in the molecule.

Once synthesized, the compound undergoes rigorous testing to ensure its purity and stability. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm its structure and assess its quality. These methods provide detailed information about the compound's chemical composition and purity.

The pharmacological evaluation of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(morpholine-4-sulfonyl)benzamide involves assessing its interaction with various biological targets. High-throughput screening (HTS) techniques are often used to rapidly test the compound against large libraries of target proteins and enzymes. This approach helps identify potential therapeutic applications and provides initial insights into its mechanism of action.

In conclusion, N-3-(1,3-benzothiazol-2-ylyl)-4-hydroxyphenyl - 44 - (morpholine - 44 - sulfonyl ) benzamide (CAS No . 38788 19 - 44 ) is a promising compound with a unique structural framework that may lead to novel therapeutic applications . Its combination of key functional groups , including a benzothiazole moiety , a hydroxyphenyl group , and a morpholine - 44 - sulfonyl substituent , suggests potential interactions with biological targets . Further research is warranted to explore its biological activities , mechanisms of action , and therapeutic potential .